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Compound of Interest

Compound Name: 2,4,6,8-Decatetraenoic acid

Cat. No.: B105328

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,6,8-Decatetraenoic acid is a synthetic, conjugated polyunsaturated fatty acid that has
garnered interest within the scientific community for its potential applications in biochemical
research. Its unique structure, featuring a ten-carbon chain with four conjugated double bonds,
makes it a subject of investigation for understanding the properties and activities of
polyunsaturated fatty acids and their roles in various biological processes. This technical guide
provides a summary of the foundational information available on 2,4,6,8-decatetraenoic acid,
focusing on its chemical and physical properties.

Core Compound Properties

2,4,6,8-Decatetraenoic acid is characterized as a golden to brown powder.[1] Its fundamental
properties are summarized in the table below, based on publicly available data.
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Property Value Reference
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [2]

CAS Number 17016-39-6 [1]

(2E,4E,6E,8E)-deca-2,4,6,8-
IUPAC Name ) ) [3]
tetraenoic acid

Melting Point 225-226 °C [1]
Boiling Point 329.2 °C at 760 mmHg [1]
Appearance Golden to brown powder [1]

Potential Research Applications

Initial information suggests that 2,4,6,8-decatetraenoic acid holds potential for investigational
use in several areas of biochemical and pharmaceutical research:

 Lipid Peroxidation Studies: Its highly unsaturated nature makes it a potential model
compound for studying the mechanisms of lipid peroxidation, a key process in oxidative
stress and cellular damage.

e Membrane Interactions: As a fatty acid, it may be utilized in studies investigating the
interactions of lipids with cellular membranes, which can provide insights into membrane

fluidity, structure, and function.

o Chemical Synthesis: It serves as a key intermediate in the synthesis of unsaturated colored

fatty acids and other specialty chemicals.[1]

o Enzyme Inhibition/Modulation: While specific targets have not been identified in the initial
literature, compounds with similar polyunsaturated structures are known to interact with
various enzymes involved in metabolic and signaling pathways.

Experimental Protocols and Data
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A comprehensive search of publicly available scientific literature did not yield specific initial
studies detailing experimental protocols, quantitative biological data (e.g., IC50 values), or
elucidated signaling pathways for 2,4,6,8-decatetraenoic acid. The compound is primarily
available from chemical suppliers for research use, and its biological activities and mechanisms
of action remain largely unexplored in peer-reviewed publications.

Signaling Pathways and Experimental Workflows

Due to the absence of published research on the biological effects and mechanism of action of
2,4,6,8-decatetraenoic acid, no signaling pathways or detailed experimental workflows can be
diagrammatically represented at this time.

Conclusion and Future Directions

2,4,6,8-Decatetraenoic acid is a synthetic polyunsaturated fatty acid with defined chemical
and physical properties. While its structure suggests potential for interesting biological activity,
particularly in the context of lipid research and as a synthetic building block, there is a notable
lack of published initial studies to substantiate these possibilities.

Future research efforts are warranted to:

Develop and publish detailed synthetic protocols.

e Conduct in vitro and in vivo studies to determine its biological activities, including potential
cytotoxic, anti-inflammatory, or metabolic effects.

« |dentify specific molecular targets and elucidate any relevant signaling pathways.

e Acquire and publish comprehensive spectroscopic data (NMR, IR, Mass Spectrometry) to
facilitate its characterization in future studies.

For professionals in drug development and research, 2,4,6,8-decatetraenoic acid represents
an unexplored molecule that may offer novel insights into the biological roles of conjugated
polyunsaturated fatty acids. However, any investigation would be foundational, requiring
primary research to establish its basic biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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